molecular formula C11H10O B561293 4-[(1Z)-1,3-Butadien-1-yl]benzaldehyde CAS No. 106966-22-7

4-[(1Z)-1,3-Butadien-1-yl]benzaldehyde

Cat. No.: B561293
CAS No.: 106966-22-7
M. Wt: 158.2
InChI Key: YBSAODGYDYQURH-ARJAWSKDSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(1Z)-1,3-Butadien-1-yl]benzaldehyde is a conjugated aromatic aldehyde featuring a (1Z)-butadienyl substituent at the para position of the benzaldehyde core. This compound is characterized by its extended π-conjugation system, which enhances its reactivity in electrophilic and cycloaddition reactions while imparting unique photophysical properties. Synthetically, it is prepared via aldimine formation by reacting with amines such as cyclohexylamine under mild conditions, achieving yields up to 96% . Its conjugated diene system contributes to stability and applications in materials science, particularly in fluorescent probes and optoelectronic materials .

Properties

CAS No.

106966-22-7

Molecular Formula

C11H10O

Molecular Weight

158.2

IUPAC Name

4-[(1Z)-buta-1,3-dienyl]benzaldehyde

InChI

InChI=1S/C11H10O/c1-2-3-4-10-5-7-11(9-12)8-6-10/h2-9H,1H2/b4-3-

InChI Key

YBSAODGYDYQURH-ARJAWSKDSA-N

SMILES

C=CC=CC1=CC=C(C=C1)C=O

Synonyms

Benzaldehyde, 4-(1,3-butadienyl)-, (Z)- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Electronic Properties

The reactivity and electronic behavior of benzaldehyde derivatives are heavily influenced by substituents. Below is a comparative analysis of key analogs:

Table 1: Comparative Properties of Benzaldehyde Derivatives
Compound Substituent Electronic Effect Key Reactivity/Application Yield (%) Reference
4-[(1Z)-1,3-Butadien-1-yl]benzaldehyde (1Z)-butadienyl Conjugation-enhanced Aldimine formation 96
4-Methoxybenzaldehyde Methoxy (EDG*) Electron-donating Nucleophilic additions 85
4-Nitrobenzaldehyde Nitro (EWG**) Electron-withdrawing Electrophilic substitutions 92
4-(N,N-Dimethylamino)cinnamaldehyde Dimethylamino (EDG) Electron-donating Cyanine synthesis (photodynamic) 78

EDG: Electron-donating group; *EWG: Electron-withdrawing group.

  • Electrophilicity : The (1Z)-butadienyl group enhances electrophilicity at the aldehyde carbonyl compared to EDG-substituted analogs like 4-methoxybenzaldehyde. This facilitates nucleophilic attacks, as seen in its high-yield aldimine formation .
  • Reaction Conditions : Unlike 4-nitrobenzaldehyde, which requires acidic conditions for electrophilic substitutions, the target compound reacts efficiently under mild, neutral conditions due to conjugation-stabilized intermediates .
  • Photophysical Properties: The extended conjugation in 4-[(1Z)-1,3-Butadien-1-yl]benzaldehyde results in stronger UV absorption and fluorescence compared to non-conjugated derivatives like 4-(N,N-dimethylamino)cinnamaldehyde .

Research Findings and Trends

Recent studies highlight the unique role of the (1Z)-butadienyl group in stabilizing transition states during cycloadditions, enabling access to complex heterocycles unreachable with traditional benzaldehydes . Additionally, its fluorescence quantum yield (Φ = 0.45) surpasses that of 4-nitrobenzaldehyde (Φ = 0.12), underscoring its utility in optoelectronics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.